N-methyl-5-sulfanylpentanamide
Overview
Description
N-methyl-5-sulfanylpentanamide, commonly referred to as MSM, is an organosulfur compound that is found naturally in the human body and is found in a variety of foods, including cow’s milk, fruits and vegetables. It is a versatile molecule with a wide range of biochemical and physiological effects. The purpose of
Scientific Research Applications
MSM has many applications in scientific research. It is used in the study of metabolic pathways, as it can be used to study the effects of sulfur on metabolic processes. It is also used in the study of plant physiology, as it can be used to study the effects of sulfur on plant growth and development. Additionally, MSM is used in the study of drug metabolism, as it can be used to study the effects of sulfur on the metabolism of drugs.
Mechanism of Action
The exact mechanism of action of MSM is not fully understood. It is believed that MSM acts as an antioxidant by scavenging free radicals and reducing oxidative stress. It is also believed to modulate inflammation and reduce inflammation-related pain. Additionally, MSM is thought to modulate the activity of enzymes involved in metabolic pathways, such as cytochrome P450 enzymes.
Biochemical and Physiological Effects
MSM has been found to have a variety of biochemical and physiological effects. It has been found to reduce inflammation, reduce oxidative stress, modulate enzyme activity, and reduce inflammation-related pain. Additionally, MSM has been found to have a positive effect on the immune system, as it has been found to increase the production of cytokines, which are molecules that help to regulate the immune system.
Advantages and Limitations for Lab Experiments
The main advantage of using MSM in laboratory experiments is that it is a relatively safe and non-toxic molecule. Additionally, it is relatively easy to synthesize and can be used in a variety of experiments. The main limitation of using MSM in laboratory experiments is that its effects are not always consistent, as different concentrations of MSM can produce different results. Additionally, the effects of MSM can vary depending on the experimental conditions, such as the pH or temperature of the experiment.
Future Directions
For MSM research include further investigation into its mechanism of action and its potential therapeutic applications. Additionally, further research is needed to determine the optimal concentrations of MSM for different experiments and to identify potential adverse effects of MSM. Additionally, further research is needed to explore the potential of MSM as an antioxidant and anti-inflammatory agent. Finally, further research is needed to explore the potential of MSM as a dietary supplement and to identify potential interactions with other compounds.
Synthesis Methods
MSM is synthesized from dimethyl sulfoxide (DMSO) using a modified Leuckart reaction. The reaction involves the reaction of DMSO with hydroxylamine hydrochloride in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction produces a mixture of N-methyl-5-sulfanylpentanamide and N-methyl-4-sulfanylbutanamide. The reaction can be optimized to produce pure MSM by adjusting the reaction conditions and the amount of base used.
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-methyl-5-sulfanylpentanamide can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Pentanoyl chloride", "Methylamine", "Sodium sulfide", "Sodium hydroxide", "Methanol", "Diethyl ether", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Pentanoyl chloride is reacted with sodium sulfide in methanol to form pentanethiol.", "Step 2: Pentanethiol is then reacted with methylamine in diethyl ether to form N-methylpentanamide.", "Step 3: N-methylpentanamide is then reacted with sodium hydroxide and sulfur to form N-methyl-5-sulfanylpentanamide.", "Step 4: The product is then purified by recrystallization from a suitable solvent." ] } | |
CAS RN |
2763760-23-0 |
Product Name |
N-methyl-5-sulfanylpentanamide |
Molecular Formula |
C6H13NOS |
Molecular Weight |
147.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
